Cas no 41808-51-9 (3-Amino-5-propylisoxazole-4-carbonitrile)

• Product Name: 3-Amino-5-propylisoxazole-4-carbonitrile
• CAS No: 41808-51-9
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 927392
• Update Time: 2023-08-02

3-Amino-5-propylisoxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarbonitrile,3-amino-5-propyl-(9CI)
• 3-amino-5-propylisoxazole-4-carbonitrile
• 3-Amino-5-propylisoxazole-4-carbonitrile

• Inchi： 1S/C7H9N3O/c1-2-3-6-5(4-8)7(9)10-11-6/h2-3H2,1H3,(H2,9,10)
• InChI Key： QWPSYVRFFSYIHF-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(N)=N1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 75.8